Cas no 1094382-35-0 (5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole)

• Product Name: 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole
• CAS No: 1094382-35-0
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 4571280
• Update Time: 2025-05-20

5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-2-(chloromethyl)oxazole
• 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole

• Inchi： 1S/C10H7BrClNO/c11-8-3-1-2-7(4-8)9-6-13-10(5-12)14-9/h1-4,6H,5H2
• InChI Key： DSKOVLHBUFQRFV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(Br)=C2)=CN=C1CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole

5-(3-Bromophenyl)-2-(Chloromethyl)-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 1094382-35-0, known as 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group at the 5-position and a chloromethyl group at the 2-position of the oxazole ring. The oxazole moiety itself is a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole in drug discovery and materials synthesis. Its bromophenyl group introduces electronic diversity, while the chloromethyl group provides reactivity for further functionalization. This combination makes it an ideal candidate for exploring new chemical reactions and developing advanced materials with tailored properties.

The synthesis of 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole typically involves multi-step organic reactions. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and cyclization processes, to construct this compound efficiently. Recent advancements in catalytic methods have further enhanced the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole has shown promise in the development of pharmaceutical agents. Its unique electronic properties make it a potential candidate for targeting specific biological pathways or enzymes. Additionally, its ability to undergo further chemical modifications allows for the creation of bioactive molecules with enhanced pharmacokinetic profiles.

From a materials science perspective, this compound has been investigated as a precursor for advanced polymers and functional materials. The oxazole ring's aromaticity and reactivity enable the formation of robust polymer networks with desirable mechanical and thermal properties. Recent research has also explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

One of the most exciting developments involving 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole is its role in click chemistry. This compound serves as an efficient building block for constructing complex molecular architectures through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Its compatibility with click chemistry principles has opened new avenues for rapid assembly of bioactive molecules and nanomaterials.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole. Advanced quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for designing novel chemical transformations. These findings have been corroborated by experimental data from recent spectroscopic studies.

In conclusion, 5-(3-bromophenyl)-2-(chloromethyl)-1,3-oxazole (CAS No. 1094382-35-0) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with its reactivity and functionality, positions it as a key player in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and synthetic strategies for this compound, its significance in both academic and industrial settings is expected to grow further.